Cas no 1000517-56-5 (2-(isoquinolin-8-yl)acetic acid)

2-(isoquinolin-8-yl)acetic acid structure
1000517-56-5 structure
Product Name:2-(isoquinolin-8-yl)acetic acid
CAS No:1000517-56-5
MF:C11H9NO2
MW:187.194662809372
CID:1124298
PubChem ID:17907242
Update Time:2025-04-20

2-(isoquinolin-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Isoquinolinylacetic acid
    • 2-(ISOQUINOLIN-8-YL)ACETIC ACID
    • DB-216535
    • ISOQUINOLIN-8-YLACETIC ACID
    • 1000517-56-5
    • AKOS006312532
    • SCHEMBL3714691
    • IMRWVKLIXGNZKQ-UHFFFAOYSA-N
    • EN300-176661
    • 2-(isoquinolin-8-yl)acetic acid
    • MDL: MFCD09925160
    • Inchi: 1S/C11H9NO2/c13-11(14)6-9-3-1-2-8-4-5-12-7-10(8)9/h1-5,7H,6H2,(H,13,14)
    • InChI Key: IMRWVKLIXGNZKQ-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC=C2C=CN=CC=12)=O

Computed Properties

  • Exact Mass: 187.063328530g/mol
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.2Ų

2-(isoquinolin-8-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189005105-5g
2-(Isoquinolin-8-yl)acetic acid
1000517-56-5 95%
5g
$2680.00 2023-09-04
Alichem
A189005105-10g
2-(Isoquinolin-8-yl)acetic acid
1000517-56-5 95%
10g
$4060.20 2023-09-04
Alichem
A189005105-25g
2-(Isoquinolin-8-yl)acetic acid
1000517-56-5 95%
25g
$6968.00 2023-09-04
Enamine
EN300-176661-0.05g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
0.05g
$1020.0 2023-06-06
Enamine
EN300-176661-0.1g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
0.1g
$1068.0 2023-06-06
Enamine
EN300-176661-0.25g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
0.25g
$1117.0 2023-06-06
Enamine
EN300-176661-0.5g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
0.5g
$1165.0 2023-06-06
Enamine
EN300-176661-1.0g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
1g
$1214.0 2023-06-06
Enamine
EN300-176661-2.5g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
2.5g
$2379.0 2023-06-06
Enamine
EN300-176661-5.0g
2-(isoquinolin-8-yl)acetic acid
1000517-56-5
5g
$3520.0 2023-06-06
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent